Cas no 53907-44-1 (2H-1,3-Oxazine-2,6(3H)-dione, 3-methyl-)

• Product Name: 2H-1,3-Oxazine-2,6(3H)-dione, 3-methyl-
• CAS No: 53907-44-1
• MF: C₅H₅NO₃
• MW: 127.098101377487
• CID: 356093
• PubChem ID: 12206257
• Update Time: 2025-04-19

2H-1,3-Oxazine-2,6(3H)-dione, 3-methyl- Chemical and Physical Properties

Names and Identifiers

• 2H-1,3-Oxazine-2,6(3H)-dione, 3-methyl-
• 3-methyl-1,3-oxazine-2,6-dione
• DTXSID80480427
• 53907-44-1
• XXJVBDWSCTZNGK-UHFFFAOYSA-N
• 3-methyl-2H-1,3-oxazine-2,6(3H)-dione
• SCHEMBL1400006

• Inchi： 1S/C5H5NO3/c1-6-3-2-4(7)9-5(6)8/h2-3H,1H3
• InChI Key： XXJVBDWSCTZNGK-UHFFFAOYSA-N
• SMILES： O1C(C=CN(C1=O)C)=O

Computed Properties

• Exact Mass: 127.02695
• Monoisotopic Mass: 127.026943022g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 46.6Ų

Experimental Properties

• PSA: 46.61

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds